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Comparative Properties of Long-Chain Alkanediols

The table below summarizes the available experimental data for 1,11-Undecanediol and other even-carbon-

numbered α,ω-alkanediols, which are often studied as a homologous series.

Compound
Name

Molecular
Formula

Melting
Point
(°C)

Boiling
Point (°C)

Density
(g/cm³)

Refractive
Index

Molecular
Conformation

1,11-
Undecanediol

C₁₁H₂₄O₂ 62 - 65
[1]

318.7 [1] 0.918 [1] 1.4627 [1] Well-ordered
extended

conformation;
nearly planar

carbon chain
[1].

1,10-Decanediol C₁₀H₂₂O₂ 72 - 76
[2]

Information
missing

Information
missing

Information
missing

Information
missing

1,12-
Dodecanediol

C₁₂H₂₆O₂ 81 - 83
[2]

Information
missing

Information
missing

Information
missing

Information
missing
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Compound
Name

Molecular
Formula

Melting
Point
(°C)

Boiling
Point (°C)

Density
(g/cm³)

Refractive
Index

Molecular
Conformation

1,16-
Hexadecanediol

C₁₆H₃₄O₂ 91 - 94
[1]

Information
missing

Information
missing

Information
missing

Information
missing

A key finding from recent research is that conventional empirical methods systematically overestimate

the heat capacities ((C_p)) of α,ω-alkanediols by 30–50 J·K⁻¹·mol⁻¹ compared to consistent experimental

data, with deviations increasing alongside chain length [2]. This has significant consequences for accurately

calculating enthalpies of vaporization, which are critical for process design.

Experimental Protocols for Key Data

For researchers looking to verify or build upon this data, here are the methodologies behind the key

measurements.

Thermal Analysis (Melting Point and Heat Capacity)

Protocol: Measurements are performed using differential scanning calorimetry (DSC). The

sample is placed in a sealed crucible and subjected to a controlled temperature program. The
heat flow difference between the sample and a reference is measured, allowing for the

determination of melting points and heat capacities [2].
Data Adjustment: Phase transition enthalpies measured at various temperatures ((T_{av})) are

adjusted to a standard temperature (298.15 K) using Kirchhoff's law and heat capacity
differences ((\Delta C_p)) [2]. The new group contribution parameters developed for diols

should be used for more accurate (C_p) calculations [2].

Crystallographic and Conformational Analysis

Protocol: Single-crystal X-ray diffraction (SCXRD) is the primary method. A suitable single
crystal is mounted on a diffractometer, and X-ray diffraction data is collected. The resulting data

is solved and refined to determine the atomic coordinates and molecular packing within the
crystal lattice [1].

Structural Insights: For 1,11-Undecanediol, X-ray studies show the alkane chain adopts an
extended all-trans (antiperiplanar) conformation with a nearly planar arrangement. The

terminal carbon atoms are separated by 12.627 Å. The crystal structure is stabilized by

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s571510
https://www.mdpi.com/2673-8015/5/3/20
https://www.mdpi.com/2673-8015/5/3/20
https://www.mdpi.com/2673-8015/5/3/20
https://www.mdpi.com/2673-8015/5/3/20
https://www.smolecule.com/products/s571510
https://www.smolecule.com/products/s571510?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


extensive intermolecular hydrogen bonding between the terminal hydroxyl groups, forming

a continuous network [1].

Relationship Between Structure and Properties

The properties of these diols are directly influenced by their molecular structure. The following diagram

illustrates the logical relationships that determine their key characteristics.
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Key Insights for Research and Development

Thermodynamic Calculations: When designing processes like distillation or purification for these

diols, be cautious of heat capacity values from standard empirical correlations. Using the new group
contribution parameters developed specifically for diols will yield more accurate results for

vaporization and sublimation enthalpies [2].
Material Design: The predictable extended conformation and strong hydrogen bonding make long-

chain α,ω-alkanediols excellent building blocks for creating crystalline polymers and ordered
materials, such as polyesters and polyurethanes, where chain regularity influences material

properties [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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